Cas no 89403-97-4 (Benzonitrile, 2-amino-4-chloro-3-nitro-)

Benzonitrile, 2-amino-4-chloro-3-nitro- structure
89403-97-4 structure
Product Name:Benzonitrile, 2-amino-4-chloro-3-nitro-
CAS No:89403-97-4
MF:C7H4ClN3O2
MW:197.578559875488
CID:602025
PubChem ID:71323987
Update Time:2025-04-19

Benzonitrile, 2-amino-4-chloro-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-amino-4-chloro-3-nitro-
    • 2-amino-4-chloro-3-nitrobenzonitrile
    • 89403-97-4
    • DTXSID20753501
    • Inchi: 1S/C7H4ClN3O2/c8-5-2-1-4(3-9)6(10)7(5)11(12)13/h1-2H,10H2
    • InChI Key: ISQPCSNYJSABLQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C#N)C(=C1[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 196.9992041g/mol
  • Monoisotopic Mass: 196.9992041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 95.6Ų
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